(1,2,3-Trimethyl-1H-indol-7-yl)-methanol

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: (1,2,3-trimethylindol-7-yl)methanol
• InChI: InChI=1S/C12H15NO/c1-8-9(2)13(3)12-10(7-14)5-4-6-11(8)12/h4-6,14H,7H2,1-3H3
• InChI Key: ZIKNMCCCFZESCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C(C=CC=C12)CO)C)C

Description

(1,2,3-Trimethyl-1H-indol-7-yl)-methanol is an indole derivative characterized by three methyl groups at positions 1, 2, and 3 of the indole ring and a hydroxymethyl (-CH2OH) group at position 7. The molecular formula is C12H15NO (molecular weight: 189.25 g/mol).

Comparison with Similar Compounds

Structural and Substituent Variations

Key structural differences among similar indole derivatives lie in substituent type, position, and electronic effects. Below is a comparative table:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Properties
(1,2,3-Trimethyl-1H-indol-7-yl)-methanol	C12H15NO	189.25	-CH3 (1,2,3), -CH2OH (7)	High lipophilicity, moderate H-bonding
(1-Ethyl-1H-indol-7-yl)methanamine	C11H14N2	174.25	-C2H5 (1), -CH2NH2 (7)	Increased basicity, water solubility
(7-Chloro-3-methyl-1H-indol-2-yl)methanol	C10H10ClNO	195.65	-Cl (7), -CH3 (3), -CH2OH (2)	Electron-withdrawing Cl, lower pKa
3-(1-Methyl-1H-indol-7-yl)propanoic acid	C12H13NO2	203.24	-CH3 (1), -CH2CH2COOH (7)	High acidity, polar solvent solubility

Electronic and Steric Effects

• Electron-Donating vs. Withdrawing Groups: The methyl groups in (1,2,3-Trimethyl-1H-indol-7-yl)-methanol are electron-donating, enhancing the indole ring’s electron density. In contrast, chlorine in (7-Chloro-3-methyl-1H-indol-2-yl)methanol withdraws electrons, reducing reactivity in electrophilic substitutions .

Physicochemical Properties

• Solubility: The hydroxymethyl group in (1,2,3-Trimethyl-1H-indol-7-yl)-methanol improves water solubility compared to fully alkylated indoles. However, its lipophilicity is higher than carboxylic acid derivatives (e.g., 3-(1-Methyl-1H-indol-7-yl)propanoic acid) due to the three methyl groups .
• Acidity/Basicity: The methanol group (pKa ~15–16) is less acidic than the carboxylic acid (pKa ~4–5) in 3-(1-Methyl-1H-indol-7-yl)propanoic acid but more acidic than the methanamine group (pKa ~10–11) in (1-Ethyl-1H-indol-7-yl)methanamine .